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Property Comparison at a Glance

The table below summarizes the key identifiers, physical properties, and primary uses of these two salicylate

esters.

Property Isobutyl Salicylate Methyl Salicylate

CAS Registry
Number

87-19-4 [1] 119-36-8 (from brand name context) [2]
[3]

Chemical
Formula

C11H14O3 [1] C8H8O3 [3]

Molecular
Weight

194.23 [1] 152.15 [3]

Physical Form Colorless liquid [1] Colorless to yellow or reddish liquid [3]

Characteristic
Odor

Orchid odor [1] Wintergreen aroma [4] [3]

Boiling Point 262 °C [1] Information not available in search results
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Property Isobutyl Salicylate Methyl Salicylate

Flash Point >200 °F (closed cup) [1] Information not available in search results

Primary
Applications

Fragrance ingredient in cosmetics,

fine fragrances, soaps, and
household products [1].

Topical analgesic, fragrance/flavoring

agent, and plant signaling compound [2]
[4] [3].

Deeper Dive into Methyl Salicylate

The search results provide rich, data-backed details on Methyl Salicylate's mechanisms and uses, which are

highly relevant for a scientific audience.

Experimental Data & Pharmacological Profile

Methyl Salicylate is a well-established topical counter-irritant and rubefacient used to relieve minor

musculoskeletal pain [3]. Its mechanism involves:

Counter-irritation: It soothes deeper pain by causing a mild irritation to surface skin nerves [3].
Cyclooxygenase (COX) Inhibition: After penetrating the skin and being hydrolyzed to salicylic acid,

it locally inhibits prostaglandin production, similar to other NSAIDs [3].
Vasodilation: A 2024 randomized controlled trial demonstrated that a 12.9% Methyl Salicylate gel

causes significant short-term cutaneous vasodilation and an increase in skin temperature, but does
not enhance skeletal muscle blood flow [5]. The study reported a maximum increase in skin

microcirculation of 88.7% 5 minutes after application [5].

Signaling Pathways in Plants

Beyond pharmacology, Methyl Salicylate (MeSA) is a critical volatile signaling compound in plant defense

mechanisms, involved in Systemic Acquired Resistance (SAR) [4]. The following diagram illustrates its

biosynthesis and role in plant signaling:

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.sciencedirect.com/science/article/abs/pii/S0278691507003870
https://www.sciencedirect.com/science/article/abs/pii/S0278691507003870
https://www.drugs.com/mtm/methyl-salicylate-topical.html
https://link.springer.com/article/10.1007/s00468-021-02191-y
https://go.drugbank.com/drugs/DB09543
https://go.drugbank.com/drugs/DB09543
https://go.drugbank.com/drugs/DB09543
https://go.drugbank.com/drugs/DB09543
https://www.frontiersin.org/journals/physiology/articles/10.3389/fphys.2024.1347196/full
https://www.frontiersin.org/journals/physiology/articles/10.3389/fphys.2024.1347196/full
https://link.springer.com/article/10.1007/s00468-021-02191-y
https://www.smolecule.com/products/s597151?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Biotic Stress
(e.g., pest, pathogen)

Salicylic Acid (SA)

Induces

Methyl Salicylate (MeSA)
(Volatile Signal)

Methylation

Systemic Acquired
Resistance (SAR)
in Receiver Plant

Airborne Transmission

Defense Gene
Activation & Resistance

Leads to

Click to download full resolution via product page

This pathway shows how MeSA, derived from Salicylic Acid, acts as an airborne danger signal that can

prepare neighboring plants for attack, contributing to the stability of plant communities like forests [4].

Suggested Experimental Protocols

For researchers looking to replicate or build upon key findings, here are summaries of the methodologies

from the cited literature.
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Protocol for Assessing Cutaneous Blood Flow: A recent study applied 1 gram of a custom-made

gel containing 12.9% natural wintergreen oil (>99% Methyl Salicylate) to a defined paravertebral skin
area (5 cm × 10 cm). They assessed skin microcirculation (MCskin) using Laser Speckle
Contrast Imaging (LSCI) and skin temperature using infrared thermal imaging at baseline and at
5-minute intervals for 45 minutes post-application [5].

Protocol for Plant Signaling Research: Studies on MeSA as a signaling compound often involve
treating plants (e.g., fumigation or pre-treatment) with specific concentrations of MeSA vapor. For

example, one study fumigated mature green tomatoes with 0.05 mM MeSA for 24 hours in an airtight
container to investigate its effect on volatile profiles and gene expression under low-temperature

stress [6].

Key Comparative Insights for Professionals

Divergent Specialization: While both are salicylate esters, they specialize in different domains.

Isobutyl Salicylate is primarily an olfactory tool (fragrance), whereas Methyl Salicylate is a
pharmacological agent (analgesic) and an ecological signaling molecule.

Data Availability Gap: The more pronounced therapeutic and ecological roles of Methyl Salicylate
have generated a much larger body of recent experimental data compared to Isobutyl Salicylate, for

which the available information is largely confined to its use as a fragrance ingredient.
Research Opportunity: The detailed signaling pathway of Methyl Salicylate in plants provides a

robust model for researchers. In contrast, the biological or metabolic effects of Isobutyl Salicylate
beyond its fragrance properties appear to be less explored and could represent an area for further

investigation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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